Cas no 2044714-59-0 (methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate)

• Product Name: methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate
• CAS No: 2044714-59-0
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• MDL: MFCD30486587
• CID: 4634519
• PubChem ID: 123390388
• Update Time: 2025-07-21

methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 4-fluoro-2-methyl-, methyl ester
• methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate

• MDL： MFCD30486587
• Inchi： 1S/C7H12FNO2/c1-7(6(10)11-2)3-5(8)4-9-7/h5,9H,3-4H2,1-2H3/t5?,7-/m0/s1
• InChI Key： LTESAWNYGZPAHM-MSZQBOFLSA-N
• SMILES： C(OC)(=O)[C@]1(C)CC(F)CN1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate

Research Briefing on Methyl 4-Fluoro-2-methylpyrrolidine-2-carboxylate (CAS: 2044714-59-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate (CAS: 2044714-59-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated pyrrolidine derivative serves as a versatile building block in medicinal chemistry, particularly in the development of novel bioactive molecules targeting various diseases. Recent studies have explored its utility as a chiral synthon in asymmetric synthesis and as a precursor for pharmacologically active compounds.

Structural analysis reveals that the presence of both fluorine and ester functional groups on the pyrrolidine ring confers distinct electronic and steric properties to this molecule. The fluorine atom at the 4-position enhances metabolic stability and influences molecular conformation through stereoelectronic effects, while the methyl ester group provides a handle for further chemical modifications. These characteristics make 2044714-59-0 particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In recent synthetic applications, researchers have employed methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate as a key intermediate in the preparation of protease inhibitors and G protein-coupled receptor (GPCR) modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing novel hepatitis C virus NS3/4A protease inhibitors, where the fluorinated pyrrolidine core contributed to improved binding affinity and selectivity. The compound's rigid conformation was shown to effectively mimic peptide bonds while providing enhanced metabolic stability compared to non-fluorinated analogs.

Pharmacological investigations have revealed promising directions for derivatives of 2044714-59-0. A recent patent application (WO2023056121) discloses fluoropyrrolidine compounds based on this scaffold that exhibit potent activity against neurodegenerative disorders through modulation of α-synuclein aggregation. The methyl ester group in particular allows for convenient conversion to various amide derivatives, enabling rapid exploration of diverse pharmacophores. Computational modeling studies suggest that the fluorine atom participates in favorable interactions with target proteins, including halogen bonding with backbone carbonyl groups.

The synthetic accessibility of methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate has been improved through recent methodological advances. A 2024 report in Organic Letters describes an efficient asymmetric synthesis route using chiral auxiliaries that achieves >99% ee with excellent yield. This development addresses previous challenges in obtaining enantiomerically pure material for biological testing. Process chemistry optimizations have also been reported, including continuous flow methods that enhance safety and scalability for potential industrial production.

Emerging applications in radiopharmaceuticals have expanded the utility of this compound. Researchers have developed fluorine-18 labeled derivatives of 2044714-59-0 for positron emission tomography (PET) imaging, leveraging the natural fluorine atom as a handle for isotopic exchange. Early preclinical studies indicate good blood-brain barrier penetration and suitable pharmacokinetics for central nervous system targets, suggesting potential as diagnostic tools for neurological disorders.

In conclusion, methyl 4-fluoro-2-methylpyrrolidine-2-carboxylate (2044714-59-0) represents a valuable scaffold in contemporary medicinal chemistry with diverse applications across therapeutic areas. Its unique structural features, combined with recent synthetic advancements, position this compound as an important building block for future drug discovery efforts. Ongoing research continues to explore its potential in addressing unmet medical needs, particularly in areas requiring conformationally constrained, metabolically stable pharmacophores.